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Compound of Interest

Compound Name: L-Glycero-D-mannoheptose

Cat. No.: B15547444

Technical Support Center: L-Glycero-D-
mannoheptose Production

Welcome to the technical support center for the fermentative production of L-Glycero-D-
mannoheptose. This resource provides in-depth troubleshooting guides, frequently asked
questions (FAQs), and detailed protocols to assist researchers, scientists, and drug
development professionals in optimizing their experimental yields.

Frequently Asked Questions (FAQs)

Q1: What is L-Glycero-D-mannoheptose and why is it important?

L-glycero-D-manno-heptose (L,D-heptose) is a seven-carbon sugar that is a crucial and highly
conserved component of the inner core region of lipopolysaccharides (LPS) in most Gram-
negative bacteria.[1][2][3] The conservation of this structure makes it a significant epitope of
interest for the development of novel antibiotics and vaccines targeting bacterial cell walls.[1][2]
However, research has been historically limited by the poor availability of the pure compound.

[11[2]
Q2: What is the biosynthetic pathway for L-Glycero-D-mannoheptose in bacteria like E. coli?

The biosynthesis of L-Glycero-D-mannoheptose is a multi-step enzymatic process that
begins with a precursor from the pentose phosphate pathway, sedoheptulose 7-phosphate. In
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Escherichia coli, the pathway is completed by four key enzymes that catalyze five reaction
steps to produce the activated sugar nucleotide precursor, ADP-L-glycero-D-manno-heptose.[4]

[5]16]

The key enzymes involved are:

GmhA: A sedoheptulose-7-phosphate isomerase.

HIdE: A bifunctional protein with D,D-heptose 7-phosphate kinase and D,D-heptose 1-
phosphate adenylyltransferase activities.

GmhB: A D,D-heptose 1,7-bisphosphate phosphatase.

HIdD: An ADP-D-glycero-D-manno-heptose 6-epimerase that completes the final step.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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